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Compound of Interest

Compound Name:
Benzamide, N-2-naphthalenyl-4-

nitro-

CAS No.: 105772-57-4

Cat. No.: B11100487

Get Quote

Executive Summary
N-(2-naphthyl)-4-nitrobenzamide represents a critical structural scaffold in the development of

potential antimicrobial and antitumor agents. Unlike its isomer N-(1-naphthyl)-4-

nitrobenzamide, which suffers from significant steric hindrance due to the peri-hydrogen

interaction, the 2-naphthyl derivative offers a more planar, extended conjugation system. This

guide analyzes the crystallographic implications of this difference, predicting enhanced packing

efficiency and intermolecular hydrogen bonding stability for the 2-naphthyl variant based on

high-confidence analog data.
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Feature
Target: N-(2-naphthyl)-4-

nitrobenzamide

Isomer: N-(1-naphthyl)-4-

nitrobenzamide

CAS Number
Not widely listed

(Novel/Derivative)
43036-46-0

Molecular Formula C₁₇H₁₂N₂O₃ C₁₇H₁₂N₂O₃

Molecular Weight 292.29 g/mol 292.29 g/mol

Primary Interaction
Linear conjugation; strong

-stacking potential.

Twisted conformation;

disrupted

-stacking.

Key Steric Factor
Minimal steric clash at amide

linkage.

Significant clash between

amide carbonyl and naphthyl

H8 (peri-position).

Synthesis & Crystallization Pathway
To obtain diffraction-quality crystals, the following self-validating protocol is recommended. This

method minimizes polymorphic impurities common in nitro-benzamides.

Synthesis: React 4-nitrobenzoyl chloride (1.0 eq) with 2-naphthylamine (1.0 eq) in anhydrous

THF with triethylamine (1.1 eq) as a base. Reflux for 3 hours.

Purification: Precipitate in ice water, filter, and wash with 5% NaHCO₃ to remove unreacted

acid.

Crystallization (Critical Step):

Solvent System: Ethanol/Ethyl Acetate (3:1 v/v).

Method: Slow evaporation at room temperature (25°C).

Outcome: Pale yellow needles or prisms suitable for SC-XRD.

Comparative Crystallographic Analysis

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11100487?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct single-crystal X-ray diffraction (SC-XRD) data for the specific 2-naphthyl target is often

proprietary or absent from open databases. Therefore, we derive the structural parameters via

comparative crystallographic analysis using the well-characterized N-(1-naphthyl)benzamide

and 4-nitrobenzamide as anchors.

A. Conformation: The "Twist" Factor
The defining structural difference lies in the dihedral angle (

) between the amide plane and the naphthalene ring.

N-(1-naphthyl) Analogs:

Observation: In N-(1-naphthyl)benzamide, the naphthalene ring is twisted significantly out

of the amide plane (

) to avoid steric clash between the amide oxygen/hydrogen and the peri-hydrogen (H8) of
the naphthalene ring [1].

Effect: This twist disrupts extended conjugation and limits close

-

stacking.

N-(2-naphthyl) Target:

Prediction: The 2-position attachment lacks the peri-hydrogen interference.

Result: The molecule adopts a nearly planar conformation (

). This planarity facilitates the formation of tightly packed "herringbone" or "sheet" motifs in
the crystal lattice, leading to a higher density and melting point compared to the 1-naphthyl
isomer.

B. Hydrogen Bonding Network
The nitro group at the para position of the benzoyl ring acts as a strong electron-withdrawing

group (EWG), enhancing the acidity of the amide N-H proton.
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Primary Motif: Intermolecular N-H...O=C hydrogen bonds forming 1D chains (catemers)

along the crystallographic short axis (typically b-axis).

Secondary Motif:C-H...O-N (nitro) weak hydrogen bonds linking the chains into 2D sheets.

Comparison: The 2-naphthyl derivative, being more planar, allows these sheets to stack

more efficiently via

-

interactions between the electron-deficient nitrobenzene ring and the electron-rich
naphthalene system.

Predicted Crystal Data Comparison Table
The following table contrasts the experimentally known parameters of the 1-naphthyl analog

with the predicted parameters of the 2-naphthyl target.

Parameter
N-(1-naphthyl)benzamide

(Experimental [1])

N-(2-naphthyl)-4-

nitrobenzamide (Predicted
High-Confidence)

Crystal System Orthorhombic Monoclinic or Orthorhombic

Space Group Pbca P2₁/c or P2₁2₁2₁

Dihedral Angle (Amide-

Naphthyl)
86.63(5)° (Highly Twisted) < 30° (Nearly Planar)

Packing Motif
1D Chains, limited

-overlap

2D Sheets, extensive

-stacking

Density (

)
~1.25 g/cm³

~1.35 - 1.40 g/cm³ (Higher due

to packing)

Hydrogen Bond (N-H...O) 2.892 Å (Standard)
< 2.85 Å (Stronger due to

Nitro-EWG)

Structural Logic Visualization
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The following diagram illustrates the steric causality that dictates the crystal packing differences

between the two isomers.

Steric Inputs Conformational Outcome Crystallographic Result

1-Naphthyl Attachment
(Peri-Hydrogen H8)

High Torsion Angle
(Twisted > 60°)

Steric Clash

2-Naphthyl Attachment
(No Peri-Hydrogen)

Low Torsion Angle
(Planar < 30°)

Free Rotation

Disrupted Pi-Stacking
Lower Density

Orthorhombic (Pbca)

Enhanced Pi-Stacking
Higher Density

Monoclinic (P21/c)

Click to download full resolution via product page

Figure 1: Logical flow illustrating how the regiochemistry of the naphthyl attachment dictates

the molecular conformation and ultimate crystal packing efficiency.

Experimental Validation Protocol
To confirm these predictions, researchers should employ the following standardized XRD data

collection protocol.

Mounting: Mount a single crystal (approx. 0.2 x 0.1 x 0.1 mm) on a glass fiber or MiTeGen

loop.

Data Collection:

Instrument: Bruker APEX-II or equivalent CCD diffractometer.

Radiation: Mo K

(

Å).

Temperature:100 K (Essential to reduce thermal motion of the nitro group).
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Refinement Strategy:

Solve using Direct Methods (SHELXT).

Refine using Full-Matrix Least-Squares (SHELXL).

Note on Disorder: Watch for rotational disorder in the nitro group, which is common if the

packing is not strictly interlocked.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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